Cas no 1351600-08-2 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1351600-08-2
• MF: C₁₈H₁₄F₆N₂O₄
• MW: 436.30518579483
• CID: 6380897
• PubChem ID: 56765517
• Update Time: 2025-07-15

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide
• N-{2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• 1351600-08-2
• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• N1-(2-hydroxy-2-(4-(trifluoromethyl)phenyl)ethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• VU0536506-1
• AKOS024538136
• F6200-2401

• Inchi： 1S/C18H14F6N2O4/c19-17(20,21)11-3-1-10(2-4-11)14(27)9-25-15(28)16(29)26-12-5-7-13(8-6-12)30-18(22,23)24/h1-8,14,27H,9H2,(H,25,28)(H,26,29)
• InChI Key： ZUDHOFATJIXNOW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CNC(C(NC1C=CC(=CC=1)OC(F)(F)F)=O)=O)O)(F)F

Computed Properties

• Exact Mass: 436.08577590g/mol
• Monoisotopic Mass: 436.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide

Recent Advances in the Study of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide (CAS: 1351600-08-2)

In recent years, the compound N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide (CAS: 1351600-08-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These advancements have facilitated further investigations into its biological activity and pharmacokinetic properties.

One of the most notable findings in recent research is the compound's potential as a modulator of specific biological pathways. Preliminary in vitro studies have demonstrated its ability to interact with key enzymes and receptors, suggesting a possible role in the treatment of inflammatory and metabolic disorders. For instance, the compound has shown inhibitory effects on certain pro-inflammatory cytokines, which could make it a candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide has also been investigated for its potential in oncology. Recent studies have explored its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique chemical structure appears to enhance its selectivity for cancer cells while minimizing toxicity to normal cells, a critical factor in developing effective anticancer therapies.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these hurdles and optimize the compound's therapeutic profile.

In conclusion, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-N'-4-(trifluoromethoxy)phenylethanediamide represents a promising candidate for future drug development. Its unique chemical properties and demonstrated biological activities make it a valuable subject of ongoing research. As scientists continue to unravel its mechanisms and optimize its pharmacological properties, this compound may soon find its place in the arsenal of treatments for various diseases, including inflammation and cancer.